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Introduction

The resazurin assay is a robust, sensitive, and versatile method widely employed in high-
throughput screening (HTS) for the assessment of cell viability and cytotoxicity.[1][2][3][4] This
fluorometric assay utilizes the redox indicator resazurin, a blue and non-fluorescent dye, which
is reduced by metabolically active cells to the highly fluorescent pink compound, resorufin.[5][6]
[71[8][9] The intensity of the fluorescent signal is directly proportional to the number of viable
cells, making it a reliable indicator of cellular health.[5][7] Its simplicity, low cost, and
compatibility with automation make it an ideal tool for large-scale screening of compound
libraries in drug discovery and toxicology studies.[10][11][12]

Key Features of the Resazurin Assay:
o Sensitive: Capable of detecting as few as 40-80 cells, depending on the cell type.[5]

» Simple and Rapid: Involves a straightforward "add-incubate-read" protocol without the need
for cell lysis or washing steps.[5]

e Non-toxic: The assay is non-destructive, allowing for kinetic monitoring of cell health over
time.[5][6]
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o Versatile: Applicable to a wide range of cell types, including mammalian cells, bacteria, fungi,
and protozoa.[5][10]

» Cost-Effective: Resazurin is an inexpensive reagent, making it suitable for large-scale
screening campaigns.[10]

Mechanism of Action

The principle of the resazurin assay is based on the metabolic activity of viable cells.
Intracellularly, enzymes such as diaphorases and other reductases utilize NADH or NADPH to
reduce the non-fluorescent resazurin to the fluorescent resorufin.[2][6][8] This conversion is an
irreversible reaction.[6][9] In some instances, resorufin can be further reduced to the colorless
and non-fluorescent hydroresorufin; however, the primary measurement is the accumulation of
fluorescent resorufin.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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